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4-Oxopiperidine-1-sulfonyl chloride is a heterocyclic compound featuring two highly reactive
functional groups: a sulfonyl chloride and a ketone. This uniqgue combination makes it a
valuable intermediate for the synthesis of complex molecular architectures, particularly within
the realm of drug discovery and development. The piperidine scaffold is a privileged structure,
found in a vast number of pharmaceuticals and natural products, prized for its favorable
physicochemical properties and its ability to orient substituents in three-dimensional space.[1]
[2] The introduction of an electrophilic sulfonyl chloride handle allows for the facile formation of
stable sulfonamide linkages, a key bioisostere for the amide bond, often imparting improved
metabolic stability and binding characteristics.[3] Simultaneously, the ketone at the 4-position
offers a versatile site for further chemical elaboration. This guide provides a comprehensive
overview of the properties, synthesis, reactivity, and safe handling of 4-Oxopiperidine-1-
sulfonyl chloride, designed for researchers and professionals in the chemical and
pharmaceutical sciences.

Physicochemical Properties

Due to the compound's relatively recent emergence, comprehensive experimental data is not
widely available. The following properties are calculated or estimated based on its structure
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and data from analogous compounds, such as 4-oxopiperidinium chloride and other piperidine

derivatives.[4][5][6]

Property Value Source | Method

CAS Number 1822788-67-9

Molecular Formula CsHsCINOsS Calculated

Molecular Weight 197.64 g/mol Calculated
Expected to be a colorless to

Appearance yellow liquid or low-melting Inferred
solid.
Not determined; likely to

Boiling Point decompose at elevated Inferred
temperatures.

Melting Point Not determined.
Expected to be soluble in
aprotic organic solvents (DCM,

Solubility THF, Dioxane) and reactive Inferred[7]
with protic solvents (water,
alcohols).

o Moisture-sensitive; reacts with
Stability Inferred[8][9]

water. Store under inert gas.

Proposed Synthesis: From Piperidinone to a
Reactive Intermediate

The most direct synthetic route to 4-Oxopiperidine-1-sulfonyl chloride involves the reaction

of 4-oxopiperidinium chloride (also known as 4-piperidone hydrochloride) with a sulfonating

agent, such as sulfuryl chloride (SO2Cl2), in an inert solvent. The hydrochloride salt of the

starting amine is often used to improve stability and handling.[5][10][11]

Synthetic Workflow Diagram
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Starting Material

4-Oxopiperidinium chloride
(CAS 41979-39-9)

1. Suspend
Reaction Conditions
v
Sulfu_ryl Chlor_lde (SO2Cl2) 0 °C to Room Temperature
LIRS (EE) Inert Atmosphere (N2 or Ar)
Dichloromethane (DCM) P i

2. React & Purify

Product

(CAS 1822788-67-9)

(4-Oxopiperidine-l-sulfonyl chIoride)

Click to download full resolution via product page

Caption: Proposed synthesis of 4-Oxopiperidine-1-sulfonyl chloride.

Detailed Experimental Protocol

This protocol is a representative procedure and should be adapted and optimized based on
laboratory-specific conditions.

e Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, add 4-oxopiperidinium chloride (1.0 eq).

« Inerting and Suspension: Suspend the starting material in anhydrous dichloromethane
(DCM) under a nitrogen atmosphere. Cool the suspension to 0 °C using an ice bath.
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o Base Addition: Add triethylamine (2.2 eq) dropwise to the suspension. The triethylamine
serves to neutralize the hydrochloride salt and the HCI generated during the reaction.

» Sulfonylation: While maintaining the temperature at O °C, add a solution of sulfuryl chloride
(1.1 eq) in anhydrous DCM dropwise via the dropping funnel over 30 minutes.

o Causality: The slow, cooled addition is critical to control the exothermic reaction between
the amine and sulfuryl chloride, preventing side reactions and degradation of the product.
[12]

o Reaction Progression: After the addition is complete, allow the reaction mixture to warm
slowly to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin
Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

e Workup: Upon completion, cool the reaction mixture back to 0 °C and quench by the slow
addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and
extract the aqueous layer with DCM.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a), filter, and concentrate under reduced pressure. The crude product can be purified
by flash column chromatography on silica gel, though care must be taken as sulfonyl
chlorides can be sensitive.

Reactivity and Synthetic Applications

The utility of 4-Oxopiperidine-1-sulfonyl chloride stems from its bifunctional nature. The
sulfonyl chloride is a powerful electrophile, while the ketone provides a site for nucleophilic
addition or condensation reactions.

Reactions at the Sulfonyl Group

The primary reactivity of the molecule is dictated by the sulfonyl chloride group, which readily
undergoes nucleophilic substitution with a wide range of nucleophiles.[13][14]

o Sulfonamide Formation: This is the most common application. Reaction with primary or
secondary amines in the presence of a base yields the corresponding sulfonamides. This
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reaction is fundamental in medicinal chemistry for creating compounds with diverse
pharmacological activities.[15][16]

o Sulfonate Ester Formation: Reaction with alcohols provides sulfonate esters.[14]

Reactions at the Ketone

The ketone at the C-4 position allows for a secondary level of diversification:

¢ Reductive Amination: The ketone can be converted into an amine via reductive amination,
introducing another point of diversity.

o Wittig Reaction: Olefination of the ketone can be achieved to introduce carbon-carbon
double bonds.

» Aldol Condensation: The ketone can participate in aldol reactions to form more complex
carbon skeletons.

The ability to perform sequential or orthogonal reactions on the two functional groups makes
this reagent a powerful tool for constructing complex libraries of drug-like molecules. Piperidine
derivatives are integral to drugs targeting a wide array of conditions, including neurological and
inflammatory diseases.[17][18][19]

Logical Workflow for Library Synthesis

Caption: Diversification strategy using the dual reactivity of the title compound.

Safety and Handling

As a sulfonyl chloride, this compound must be handled with extreme caution. The following
guidelines are based on the known hazards of this functional class.[8][20][21]

o Personal Protective Equipment (PPE): Always work in a certified chemical fume hood.[21]
Mandatory PPE includes:

o Tightly fitting safety goggles and a face shield.[20]

o Chemical-resistant gloves (e.g., nitrile).[21]
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o A flame-retardant lab coat.[20]
e Handling:
o Use only in a well-ventilated area, preferably a fume hood.[20]
o Avoid all contact with skin and eyes and prevent inhalation of vapors.[12]

o The compound is moisture-sensitive and reacts with water, potentially violently, to release
corrosive HCI gas.[8] Handle under an inert atmosphere (nitrogen or argon).

o Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[21]
o Keep away from water, moisture, strong bases, and oxidizing agents.

e Emergency Procedures:

[¢]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and seek medical attention.[20]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[20]

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[9]

o Spills: Absorb spills with an inert, dry material (e.g., sand or vermiculite) and place in a
suitable container for hazardous waste disposal. Do not use water for cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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